Cas no 123732-09-2 (3-(4-Cyanophenyl)cyclohexanone)
123732-09-2 structure
Product name:3-(4-Cyanophenyl)cyclohexanone
3-(4-Cyanophenyl)cyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Cyanophenyl)cyclohexanone
- LogP
- 4-(3-oxocyclohexyl)Benzonitrile
- DTXSID50577717
- AS-36316
- DA-20519
- 123732-09-2
- MFCD03841072
- AKOS006277591
- Benzonitrile, 4-(3-oxocyclohexyl)-
- YERDBWDYWNZYDJ-UHFFFAOYSA-N
- SCHEMBL3663084
-
- MDL： MFCD03841072
- Inchi： InChI=1S/C13H13NO/c14-9-10-4-6-11(7-5-10)12-2-1-3-13(15)8-12/h4-7,12H,1-3,8H2
- InChI Key： YERDBWDYWNZYDJ-UHFFFAOYSA-N
- SMILES： C1CC(CC(=O)C1)C2=CC=C(C=C2)C#N
Computed Properties
- Exact Mass: 199.09979
- Monoisotopic Mass: 199.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9Ų
- XLogP3: 2
Experimental Properties
- PSA: 40.86
3-(4-Cyanophenyl)cyclohexanone Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 086736-5g |
3-(4-Cyanophenyl)cyclohexanone, 97% |
123732-09-2 | 97% | 5g |
$1851.00 | 2023-09-11 | |
| AK Scientific | 2943AD-1g |
3-(4-Cyanophenyl)cyclohexanone |
123732-09-2 | 95% | 1g |
$722 | 2023-09-16 | |
| Fluorochem | 203867-5g |
3-(4-Cyanophenyl)cyclohexanone |
123732-09-2 | 97% | 5g |
￡1447.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086736-2g |
3-(4-Cyanophenyl)cyclohexanone |
123732-09-2 | 97% | 2g |
9363.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086736-5g |
3-(4-Cyanophenyl)cyclohexanone |
123732-09-2 | 97% | 5g |
18938.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086736-1g |
3-(4-Cyanophenyl)cyclohexanone |
123732-09-2 | 97% | 1g |
6257CNY | 2021-05-07 | |
| Fluorochem | 203867-2g |
3-(4-Cyanophenyl)cyclohexanone |
123732-09-2 | 97% | 2g |
￡672.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086736-5g |
3-(4-Cyanophenyl)cyclohexanone |
123732-09-2 | 97% | 5g |
18938CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 086736-2g |
3-(4-Cyanophenyl)cyclohexanone |
123732-09-2 | 97% | 2g |
9363CNY | 2021-05-07 | |
| A2B Chem LLC | AA27063-1g |
3-(4-Cyanophenyl)cyclohexanone |
123732-09-2 | 97% | 1g |
$516.00 | 2024-04-20 |
3-(4-Cyanophenyl)cyclohexanone Related Literature
-
Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
-
Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
-
Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
-
Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
-
Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
123732-09-2 (3-(4-Cyanophenyl)cyclohexanone) Related Products
- 73204-07-6(4-(4-Oxocyclohexyl)benzonitrile)
- 284022-94-2(Benzonitrile,4-(3-oxocyclopentyl)-)
- 941946-64-1(1-(3-methoxyphenyl)-3-(4E)-2-oxo-3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea)
- 897952-14-6(6-(2-Methoxy-2-oxoethoxy)pyridin-3-ylboronic Acid)
- 2199181-50-3(1-{1-(4-methyl-1,3-thiazole-5-carbonyl)azetidin-3-ylmethyl}-1H-1,2,3-triazole)
- 2172440-87-6(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-4,4-dimethylpentanoic acid)
- 1354760-74-9(4-Chloro-2-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine)
- 2768300-57-6(N-{[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl}cyclopropanamine hydrochloride)
- 852436-86-3(methyl 4-(2-{[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamido)benzoate)
- 1087610-79-4(1-(3-methoxypropyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:123732-09-2)3-(4-Cyanophenyl)cyclohexanone
Purity:99%
Quantity:1g
Price ($):564